N-(4-ethoxyphenyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: N-(4-ethoxyphenyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C21H20N4O/c1-3-26-18-11-9-17(10-12-18)24-20-13-15(2)23-21-19(14-22-25(20)21)16-7-5-4-6-8-16/h4-14,24H,3H2,1-2H3
• InChI Key: IQSSVEQGXBETOX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2=CC(=NC3=C(C=NN23)C4=CC=CC=C4)C
• Molecular Formula: C21H20N4O
• Molecular Weight: 344.4 g/mol

Description

“N-(4-ethoxyphenyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine” is a compound that falls under the category of pyrimidines. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Scientific Research Applications

Potential as Human A3 Adenosine Receptor Antagonists

A set of 2-arylpyrazolo[4,3-d]pyrimidin-7-amines, related in structure to N-(4-ethoxyphenyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine, were designed as human A3 adenosine receptor (AR) antagonists. These compounds, with various lipophilic groups and acyl moieties, demonstrated low nanomolar affinity and high selectivity toward the hA3 AR. Notably, some derivatives were effective in counteracting oxaliplatin-induced apoptosis in rat astrocyte cell cultures, suggesting potential neuroprotective benefits (Squarcialupi et al., 2013).

Building Blocks for Antitumor and Antimicrobial Activities

N-arylpyrazole-containing enaminones, which share structural features with the compound of interest, have been synthesized and evaluated for their antitumor and antimicrobial activities. The derivatives exhibited significant cytotoxic effects against human breast and liver carcinoma cell lines, comparable to those of 5-fluorouracil, and showed antimicrobial activity against selected pathogens (Riyadh, 2011).

Crystal Structure and Anticancer Activity

The crystal structure of a closely related compound, 5-chloro-3-(2,4-dichlorophenyl)-N-(3-methoxyphenyl)-2-methyl-6-phenylpyrazolo[1,5-a]pyrimidin-7-amine, has been determined, showing moderate anticancer activity. This highlights the compound's relevance in developing potential anticancer therapies (Lu Jiu-fu et al., 2015).

Phosphodiesterase Inhibitory Activity

A series of 6-phenylpyrazolo[3,4-d]pyrimidones, structurally similar to the target compound, were identified as specific inhibitors of cGMP-specific (type V) phosphodiesterase. These findings underscore the potential of such compounds in treating conditions like hypertension through oral antihypertensive activity (Dumaitre & Dodic, 1996).

Synthesis of Functional Fluorophores

3-Formylpyrazolo[1,5-a]pyrimidines have been utilized as key intermediates for synthesizing novel functional fluorophores. These derivatives show significant fluorescence and quantum yields, indicating their utility as fluorescent probes for biological and environmental applications (Castillo et al., 2018).